Cas no 356539-49-6 (N-(cyclopropylmethyl)-3,5-dimethylaniline)

• Product Name: N-(cyclopropylmethyl)-3,5-dimethylaniline
• CAS No: 356539-49-6
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 920556
• PubChem ID: 24052053
• Update Time: 2025-10-30

N-(cyclopropylmethyl)-3,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(cyclopropylmethyl)-3,5-dimethyl- (9CI)
• N-(Cyclopropylmethyl)-3,5-dimethylaniline
• CS-0280852
• DTXSID80635995
• 356539-49-6
• A1-07018
• EN300-166410
• Oprea1_662341
• N-(cyclopropylmethyl)-3,5-dimethylaniline

• Inchi： 1S/C12H17N/c1-9-5-10(2)7-12(6-9)13-8-11-3-4-11/h5-7,11,13H,3-4,8H2,1-2H3
• InChI Key： VXSDINKZWPICLA-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)C=C(C)C=1)CC1CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on N-(cyclopropylmethyl)-3,5-dimethylaniline

N-(Cyclopropylmethyl)-3,5-Dimethylaniline: A Comprehensive Overview

The compound with CAS No 356539-49-6, commonly referred to as N-(cyclopropylmethyl)-3,5-dimethylaniline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of aniline, featuring a cyclopropylmethyl group attached to the nitrogen atom and two methyl groups at the 3 and 5 positions of the aromatic ring. Its unique structure endows it with distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of N-(cyclopropylmethyl)-3,5-dimethylaniline in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing polycyclic aromatic hydrocarbons (PAHs), which are crucial components in organic electronics and optoelectronic devices. The cyclopropylmethyl group introduces strain into the molecule, which can be harnessed to create novel π-conjugated systems with enhanced electronic properties.

In addition to its role in materials science, N-(cyclopropylmethyl)-3,5-dimethylaniline has shown promise in medicinal chemistry. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied. By incorporating this compound into enantioselective reactions, chemists can achieve high enantiomeric excess (ee) in the production of bioactive molecules. This property makes it a valuable tool in drug discovery and development.

The synthesis of N-(cyclopropylmethyl)-3,5-dimethylaniline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the Friedel-Crafts alkylation of anisole derivatives and subsequent cyclization reactions to introduce the cyclopropylmethyl group. Recent advancements in catalytic asymmetric synthesis have further optimized this process, reducing reaction times and improving yields.

From an environmental perspective, N-(cyclopropylmethyl)-3,5-dimethylaniline exhibits moderate biodegradability under aerobic conditions. Studies have shown that its breakdown products are non-toxic to aquatic organisms, making it a safer choice for industrial applications compared to some other aromatic compounds.

Looking ahead, the future of N-(cyclopropylmethyl)-3,5-dimethylaniline lies in its potential for scalability and integration into large-scale manufacturing processes. Its compatibility with existing synthetic protocols and its ability to function as both a building block and a chiral auxiliary make it an indispensable compound in modern chemistry.